1-(4-fluorophenyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C15H16FN3O2/c1-11-10-14(17-21-11)15(20)19-8-6-18(7-9-19)13-4-2-12(16)3-5-13/h2-5,10H,6-9H2,1H3
• InChI Key: NDMSTWLXEZZDHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

1-(4-fluorophenyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine, commonly known as FMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. FMP is a piperazine derivative that has a unique chemical structure and exhibits promising biological activities.

Mechanism of Action

The mechanism of action of FMP is not fully understood, but it is believed to act as a partial agonist at dopamine and serotonin receptors. FMP has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
FMP has been shown to have several biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. FMP has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

FMP has several advantages for lab experiments, including its high potency and selectivity for specific neurotransmitter receptors. However, FMP is a relatively new compound, and its long-term effects on the brain and body are not fully understood. Additionally, FMP is expensive and may not be readily available in large quantities.

Future Directions

There are several future directions for research on FMP. One area of interest is the development of FMP-based drugs for the treatment of neurological disorders such as depression and anxiety. Another area of interest is the study of FMP's effects on other neurotransmitter systems, such as the GABAergic system. Additionally, further research is needed to fully understand the long-term effects of FMP on the brain and body.

Synthesis Methods

FMP can be synthesized using a variety of methods, including the reaction of 1-(4-fluorophenyl)piperazine with 5-methyl-3-isoxazolecarboxylic acid chloride in the presence of a base such as triethylamine. The reaction is carried out in anhydrous dichloromethane, and the product is purified using column chromatography. The yield of FMP obtained through this method is typically high, and the purity of the compound is excellent.

Scientific Research Applications

FMP has been extensively studied for its potential applications in various research fields, including neuroscience, pharmacology, and medicinal chemistry. FMP has been shown to have a high affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes FMP a promising candidate for the development of drugs that target these receptors, which are involved in several neurological disorders such as depression, anxiety, and schizophrenia.